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Compound of Interest

Compound Name: Voriconazole EP impurity D-d3

Cat. No.: B12423115 Get Quote

This document provides essential safety and logistical guidance for the proper disposal of

Voriconazole EP impurity D-d3, tailored for research, scientific, and drug development

professionals. The procedures outlined below are based on the known hazards of structurally

similar compounds and general best practices for laboratory chemical waste management.

Essential Safety Information
A specific Safety Data Sheet (SDS) for Voriconazole EP impurity D-d3 is not readily available

in the provided search results. However, an SDS for the closely related deuterated compound,

Voriconazole-d3, outlines significant hazards that should be assumed for Voriconazole EP
impurity D-d3. Voriconazole EP Impurity D is a known impurity and stereoisomer of the

antifungal drug Voriconazole.[1][2] Therefore, handling and disposal must proceed with the

assumption that this compound is hazardous.

Primary Hazards:

Acute Oral Toxicity: The compound is considered toxic if swallowed.

Long-Term Health Effects: It is suspected of causing cancer and may damage fertility or the

unborn child.

Organ Damage: Repeated oral exposure may cause damage to the liver.

Environmental Hazard: The substance is very toxic to aquatic life, with long-lasting effects.
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Quantitative Hazard Summary
The hazard classifications for the related compound Voriconazole-d3 are summarized below

and should be applied when handling Voriconazole EP impurity D-d3.

Hazard Classification GHS Category Hazard Statement

Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed

Carcinogenicity Category 2
H351: Suspected of causing

cancer

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

the liver through prolonged or

repeated exposure

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Detailed Disposal Protocol
This step-by-step protocol ensures the safe handling and disposal of Voriconazole EP
impurity D-d3 waste in a laboratory setting.

Risk Assessment & Preparation:

Before beginning work, conduct a risk assessment for the procedure.

Ensure a designated hazardous waste accumulation area is available.

Prepare all necessary waste containers and labels in advance.

Don Personal Protective Equipment (PPE):
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Wear standard laboratory PPE, including a lab coat, safety glasses or goggles, and

chemical-resistant gloves (nitrile is a common choice).

All handling of the solid compound should be done in a certified chemical fume hood to

prevent inhalation of dust particles.

Waste Segregation:

Solid Waste: Collect all materials contaminated with Voriconazole EP impurity D-d3. This

includes:

Unused or expired pure compound.

Contaminated consumables such as weighing boats, pipette tips, and centrifuge tubes.

Contaminated PPE (e.g., gloves).

Place these items into a dedicated, robust, and sealable hazardous waste container

labeled for solid chemical waste.

Liquid Waste: If the impurity is in a solvent, collect it in a separate, clearly labeled

hazardous liquid waste container.

DO NOT dispose of this material down the drain, as it is very toxic to aquatic life.

Waste Container Labeling:

Immediately label the waste container with a hazardous waste tag.

The label must include:

The full chemical name: "Voriconazole EP impurity D-d3"

The words "Hazardous Waste"

Signal Word: "Danger"

Hazard Pictograms: Skull and Crossbones, Health Hazard, Environment.
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A list of the primary hazards (Toxic, Carcinogen, Reproductive Toxin, Environmental

Hazard).

The date waste was first added (accumulation start date).

Temporary Storage:

Keep the hazardous waste container sealed at all times, except when adding waste.

Store the container in a designated, secure, and well-ventilated satellite accumulation area

that is inaccessible to unauthorized personnel.

Ensure it is stored away from incompatible materials.

Final Disposal:

Arrange for the disposal of the waste through your institution's Environmental Health &

Safety (EHS) department or a licensed hazardous waste contractor.

Follow all institutional, local, and national regulations for the disposal of toxic and

environmentally hazardous materials.

Disposal Workflow Diagram
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Step 1: Preparation

Step 2: Segregation

Step 3: Storage & Disposal
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Caption: A step-by-step workflow for the safe disposal of Voriconazole EP impurity D-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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